BTB06584
BTB06584
BTB06584 (BTB) is an inhibitor of mitochondrial F1FO-ATP synthase (F1FO-ATPase) that has no effect on mitochondrial membrane potential (ΔΨm) or oxygen consumption. It slows ATP consumption following inhibition of cellular respiration. BTB (100 μM) protects against ischemic cell death of HL-1 cells and rescues defective hemoglobin synthesis in pinotage (pnt) mutant zebrafish. BTB, in combination with ionizing radiation, increases apoptosis of A549 cells.
BTB06584 is an IF1 -dependent selective inhibitor of the mitochondrial F1 Fo-ATPase. BTB06584 inhibited F1 Fo-ATPase activity with no effect on ΔΨm or O2 consumption. BTB06584 efficiency was increased by IF1 overexpression and reduced by silencing the protein. BTB06584 may represent a valuable tool to selectively inhibit mitochondrial F1 Fo-ATPase activity without compromising ATP synthesis and to limit ischaemia-induced injury caused by reversal of the mitochondrial F1 Fo-ATPsynthase.
BTB06584 is an IF1 -dependent selective inhibitor of the mitochondrial F1 Fo-ATPase. BTB06584 inhibited F1 Fo-ATPase activity with no effect on ΔΨm or O2 consumption. BTB06584 efficiency was increased by IF1 overexpression and reduced by silencing the protein. BTB06584 may represent a valuable tool to selectively inhibit mitochondrial F1 Fo-ATPase activity without compromising ATP synthesis and to limit ischaemia-induced injury caused by reversal of the mitochondrial F1 Fo-ATPsynthase.
Brand Name:
Vulcanchem
CAS No.:
219793-45-0
VCID:
VC0522197
InChI:
InChI=1S/C19H12ClNO6S/c20-14-8-6-13(7-9-14)19(22)27-18-12-16(10-11-17(18)21(23)24)28(25,26)15-4-2-1-3-5-15/h1-12H
SMILES:
C1=CC=C(C=C1)S(=O)(=O)C2=CC(=C(C=C2)[N+](=O)[O-])OC(=O)C3=CC=C(C=C3)Cl
Molecular Formula:
C19H12ClNO6S
Molecular Weight:
417.8 g/mol
BTB06584
CAS No.: 219793-45-0
Cat. No.: VC0522197
Molecular Formula: C19H12ClNO6S
Molecular Weight: 417.8 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | BTB06584 (BTB) is an inhibitor of mitochondrial F1FO-ATP synthase (F1FO-ATPase) that has no effect on mitochondrial membrane potential (ΔΨm) or oxygen consumption. It slows ATP consumption following inhibition of cellular respiration. BTB (100 μM) protects against ischemic cell death of HL-1 cells and rescues defective hemoglobin synthesis in pinotage (pnt) mutant zebrafish. BTB, in combination with ionizing radiation, increases apoptosis of A549 cells. BTB06584 is an IF1 -dependent selective inhibitor of the mitochondrial F1 Fo-ATPase. BTB06584 inhibited F1 Fo-ATPase activity with no effect on ΔΨm or O2 consumption. BTB06584 efficiency was increased by IF1 overexpression and reduced by silencing the protein. BTB06584 may represent a valuable tool to selectively inhibit mitochondrial F1 Fo-ATPase activity without compromising ATP synthesis and to limit ischaemia-induced injury caused by reversal of the mitochondrial F1 Fo-ATPsynthase. |
|---|---|
| CAS No. | 219793-45-0 |
| Molecular Formula | C19H12ClNO6S |
| Molecular Weight | 417.8 g/mol |
| IUPAC Name | [5-(benzenesulfonyl)-2-nitrophenyl] 4-chlorobenzoate |
| Standard InChI | InChI=1S/C19H12ClNO6S/c20-14-8-6-13(7-9-14)19(22)27-18-12-16(10-11-17(18)21(23)24)28(25,26)15-4-2-1-3-5-15/h1-12H |
| Standard InChI Key | WNDWKKPBLAKXMI-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)S(=O)(=O)C2=CC(=C(C=C2)[N+](=O)[O-])OC(=O)C3=CC=C(C=C3)Cl |
| Canonical SMILES | C1=CC=C(C=C1)S(=O)(=O)C2=CC(=C(C=C2)[N+](=O)[O-])OC(=O)C3=CC=C(C=C3)Cl |
| Appearance | Solid powder |
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